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Compound of Interest

Compound Name: Z-D-Lys(Boc)-OH

Cat. No.: B556996

An In-depth Technical Guide to the Structure of Z-D-Lys(Boc)-OH

This document provides a detailed examination of the chemical structure of Na-
benzyloxycarbonyl-Ne-tert-butyloxycarbonyl-D-lysine, commonly abbreviated as Z-D-Lys(Boc)-
OH. This compound is a crucial building block in peptide synthesis, where protecting groups
are essential for directing the formation of peptide bonds in a controlled manner. This guide is
intended for researchers, scientists, and professionals in the field of drug development and
peptide chemistry.

Chemical Identity and Properties

Z-D-Lys(Boc)-OH is a derivative of the amino acid D-lysine, where the alpha-amino (Na) and
epsilon-amino (N¢g) groups are protected by a benzyloxycarbonyl (Z) group and a tert-
butyloxycarbonyl (Boc) group, respectively.[1] This dual protection strategy allows for selective
deprotection and subsequent coupling reactions in complex peptide synthesis protocols.[1]

Quantitative Data Summary

The fundamental properties of Z-D-Lys(Boc)-OH are summarized in the table below for quick
reference.
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Property Value Reference

Na-(benzyloxycarbonyl)-Ne-

IUPAC Name )
(tert-butoxycarbonyl)-D-lysine
Na-Cbz-Ne-Boc-D-lysine, Z-D-
Synonyms )
Lysine(Boc)-OH
CAS Number 66845-42-9
Molecular Formula C19H28N206
Molecular Weight 380.44 g/mol
White to off-white powder or
Appearance

crystalline solid

. L Solution-phase peptide
Primary Application ]
synthesis

Molecular Structure Analysis

The structure of Z-D-Lys(Boc)-OH can be deconstructed into three primary components: the
D-lysine backbone, the Na-protecting Z-group, and the Ne-protecting Boc-group.

e D-Lysine Backbone: The core of the molecule is the D-isomer of lysine, a proteinogenic
amino acid. The "D" configuration indicates that the stereocenter at the alpha-carbon (Ca) is
in the D-form. Lysine is characterized by a side chain terminating in an epsilon-amino group
(N¢), which, along with the alpha-amino group (Na), provides a site for chemical modification.

o Na-Carboxybenzyl (Z) Group: The alpha-amino group attached to the chiral center is
protected by a carboxybenzyl (Cbz or Z) group. This group is introduced via a reaction with
benzyl chloroformate and is stable under various conditions but can be selectively removed
by catalytic hydrogenation.

o Ne-tert-butyloxycarbonyl (Boc) Group: The epsilon-amino group at the terminus of the lysine
side chain is protected by a tert-butyloxycarbonyl (Boc) group. This protecting group is stable
in basic and nucleophilic conditions but is labile to acid, allowing for orthogonal deprotection
strategies in the presence of a Z-group.
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The combination of these components results in a molecule primed for use as a building block
in the synthesis of specific peptide sequences.

Structural and Relational Diagrams

To visualize the molecular structure and the relationship between its constituent parts, the
following diagrams are provided in Graphviz DOT language.
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Caption: 2D chemical structure of Z-D-Lys(Boc)-OH.
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Caption: Hierarchical relationship of structural components.

Experimental and Methodological Context

While this guide does not detail specific experimental protocols, the structural features
described are fundamental to its use. In a typical solution-phase peptide synthesis workflow,
the free carboxyl group of Z-D-Lys(Boc)-OH would be activated (e.g., using DCC/HOBt) and
reacted with the free amino group of another amino acid. The choice of removing either the Z
or Boc group for subsequent chain elongation depends on the desired synthetic strategy:

e Boc Group Removal: Achieved under acidic conditions (e.g., with trifluoroacetic acid), leaving
the Z-group intact for side-chain protection.

o Z Group Removal: Typically performed via catalytic hydrogenation (e.g., Hz/Pd-C), which
does not affect the Boc group.

This orthogonal protection scheme provides the chemical selectivity necessary for constructing
complex peptides with high fidelity.

Conclusion

Z-D-Lys(Boc)-OH is a strategically designed amino acid derivative whose utility is derived
directly from its molecular structure. The presence of two distinct, orthogonally removable
protecting groups (Z and Boc) on the alpha- and epsilon-amino groups of a D-lysine core
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makes it an invaluable reagent for advanced peptide synthesis. Understanding this structure is
the first step for any researcher aiming to incorporate this building block into the synthesis of
novel peptides for therapeutic or research purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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